N-(2-fluorophenyl)-2,5-dimethylbenzamide

• IUPAC Name: N-(2-fluorophenyl)-2,5-dimethylbenzamide
• InChI: InChI=1S/C15H14FNO/c1-10-7-8-11(2)12(9-10)15(18)17-14-6-4-3-5-13(14)16/h3-9H,1-2H3,(H,17,18)
• InChI Key: IGDIDNGXUPAVCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C15H14FNO
• Molecular Weight: 243.28 g/mol

Description

N-(2-fluorophenyl)-2,5-dimethylbenzamide, also known as this compound, is a chemical compound that has been widely studied in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

N-(2-fluorophenyl)-2,5-dimethylbenzamide(2-fluorophenyl)-2,5-dimethylbenzamide has been extensively studied in the scientific community due to its potential therapeutic applications. One of the primary areas of research has been its use as an inhibitor of the protein kinase CK2. CK2 is a serine/threonine kinase that has been implicated in various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of CK2 has been found to have potential therapeutic applications in the treatment of cancer, inflammation, and other diseases.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-2,5-dimethylbenzamide(2-fluorophenyl)-2,5-dimethylbenzamide involves its binding to the ATP-binding site of CK2. This binding results in the inhibition of CK2 activity, which in turn leads to the modulation of various cellular processes. The exact mechanism of inhibition is not fully understood, but it is believed to involve the disruption of the ATP-binding pocket and the prevention of ATP binding.
Biochemical and Physiological Effects:
This compound(2-fluorophenyl)-2,5-dimethylbenzamide has been found to exhibit various biochemical and physiological effects. In addition to its inhibition of CK2, this compound has been found to modulate the activity of other kinases, including Akt and ERK. It has also been found to induce apoptosis in cancer cells and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-(2-fluorophenyl)-2,5-dimethylbenzamide(2-fluorophenyl)-2,5-dimethylbenzamide for lab experiments is its high potency and selectivity for CK2 inhibition. This makes it an ideal compound for studying the role of CK2 in various cellular processes. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-(2-fluorophenyl)-2,5-dimethylbenzamide(2-fluorophenyl)-2,5-dimethylbenzamide. One area of research is the development of more potent and selective CK2 inhibitors based on the structure of this compound. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of cancer, inflammation, and other diseases. Additionally, the role of CK2 in various cellular processes is still not fully understood, and further research is needed to elucidate its functions and potential therapeutic applications.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-2,5-dimethylbenzamide(2-fluorophenyl)-2,5-dimethylbenzamide can be achieved through various methods. One of the most commonly used methods involves the reaction of 2,5-dimethylbenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-fluoroaniline. This method has been found to yield a high purity product and is relatively easy to perform.